![molecular formula C16H19ClN2O B2994626 N-(3-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide CAS No. 1424347-91-0](/img/structure/B2994626.png)
N-(3-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs . The compound also has a prop-2-ynyl group, which is a type of alkyne, and a carboxamide group, which is a common functional group in biochemistry .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. The presence of the alkyne group suggests that it could undergo addition reactions. The carboxamide group could participate in hydrolysis or condensation reactions .Scientific Research Applications
Transcription Factor Inhibition
One significant application of related chemical structures is in the inhibition of NF-kappaB and AP-1 gene expression. For instance, derivatives of N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide have been studied for their role in inhibiting transcription mediated by these transcription factors, aiming to improve potential oral bioavailability. Such compounds have been examined for cell-based activity and gastrointestinal permeability, indicating their relevance in therapeutic research (Palanki et al., 2000).
Anticonvulsant Enaminones
Research on the crystal structures of anticonvulsant enaminones, including compounds with chlorophenyl groups, has provided insights into their potential therapeutic applications. These studies involve understanding the molecular conformations and hydrogen bonding that contribute to their anticonvulsant properties, indicating the broader relevance of chlorophenyl carboxamides in medicinal chemistry (Kubicki et al., 2000).
Selective Kinase Inhibition
Derivatives similar to "N-(3-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide" have been explored for their selective inhibition of kinase activity. For example, compounds have been identified as potent and selective Met kinase inhibitors, demonstrating significant in vivo efficacy in tumor models, which underscores the potential of these molecules in cancer therapy (Schroeder et al., 2009).
Chemical Synthesis Improvement
Research also encompasses the optimization of synthesis methods for related compounds, such as 2-chloro-N-(2-chloro-4-methylpyridin-3-yl)pyridine-3-carboxamide, highlighting the importance of efficient synthetic routes for the production of chlorophenyl carboxamides with potential applications in various fields (Song, 2007).
Mechanism of Action
Target of Action
The primary target of N-(3-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide is the Enoyl- [acyl-carrier-protein] reductase [NADH] . This enzyme plays a crucial role in the fatty acid synthesis pathway of Mycobacterium tuberculosis .
Mode of Action
The compound interacts with its target, the Enoyl- [acyl-carrier-protein] reductase [NADH], by binding to its active site
Biochemical Pathways
The compound affects the fatty acid synthesis pathway by inhibiting the Enoyl- [acyl-carrier-protein] reductase [NADH] This inhibition can disrupt the production of essential fatty acids in Mycobacterium tuberculosis, potentially leading to the bacterium’s death
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O/c1-3-9-19-10-7-13(8-11-19)16(20)18-15-6-4-5-14(17)12(15)2/h1,4-6,13H,7-11H2,2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIEFJRQBAGODIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C2CCN(CC2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.